4-Cyano-6-(trifluoromethyl)pyridine-2-carboxylic acid
Cat. No. B8317851
M. Wt: 216.12 g/mol
InChI Key: IXMXTNUUHMVIBK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08933085B2
Procedure details
4-Bromo-6-(trifluoromethyl)pyridine-2-carboxylic acid (0.150 g, 0.556 mmol, Anichem) and zinc cyanide (0.39 g, 3.3 mmol) were mixed in N-methylpyrrolidinone (2 mL) and the mixture was degassed by bubbling a stream of nitrogen through the mixture for 10 minutes. Tetrakis(triphenylphosphine)palladium(0) (0.096 g, 0.083 mmol) was added, the degassing was continued for 5 minutes, then the reaction was sealed and heated in the microwave to a temperature of 160° C. for 15 minutes. The mixture was filtered and purified by preparative HPLC (eluting with a gradient from 18.8 to 40.9% MeCN/H2O containing 0.1% TFA over 1-6 min at 60 mL/min thru C18 SunFire 30×100 mm, 5 um particle size) using UV detection. The product eluted at 5.25 minutes.
Quantity
0.15 g
Type
reactant
Reaction Step One
Name
zinc cyanide
Quantity
0.39 g
Type
catalyst
Reaction Step One
Identifiers
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REACTION_CXSMILES
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Br[C:2]1[CH:7]=[C:6]([C:8]([F:11])([F:10])[F:9])[N:5]=[C:4]([C:12]([OH:14])=[O:13])[CH:3]=1.[CH3:15][N:16]1CCCC1=O>[C-]#N.[Zn+2].[C-]#N.C1C=CC([P]([Pd]([P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)([P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)[P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)=CC=1>[C:15]([C:2]1[CH:7]=[C:6]([C:8]([F:11])([F:10])[F:9])[N:5]=[C:4]([C:12]([OH:14])=[O:13])[CH:3]=1)#[N:16] |f:2.3.4,^1:30,32,51,70|
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Inputs
Step One
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Name
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|
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Quantity
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0.15 g
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Type
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reactant
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Smiles
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BrC1=CC(=NC(=C1)C(F)(F)F)C(=O)O
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Name
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Quantity
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2 mL
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Type
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reactant
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Smiles
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CN1C(CCC1)=O
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Name
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zinc cyanide
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Quantity
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0.39 g
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Type
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catalyst
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Smiles
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[C-]#N.[Zn+2].[C-]#N
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Step Two
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Name
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Quantity
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0.096 g
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Type
|
catalyst
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Smiles
|
C=1C=CC(=CC1)[P](C=2C=CC=CC2)(C=3C=CC=CC3)[Pd]([P](C=4C=CC=CC4)(C=5C=CC=CC5)C=6C=CC=CC6)([P](C=7C=CC=CC7)(C=8C=CC=CC8)C=9C=CC=CC9)[P](C=1C=CC=CC1)(C=1C=CC=CC1)C=1C=CC=CC1
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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160 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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the mixture was degassed
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CUSTOM
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Type
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CUSTOM
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|
Details
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by bubbling a stream of nitrogen through the mixture for 10 minutes
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Duration
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10 min
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CUSTOM
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Type
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CUSTOM
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Details
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the reaction was sealed
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FILTRATION
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Type
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FILTRATION
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Details
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The mixture was filtered
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CUSTOM
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Type
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CUSTOM
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|
Details
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purified by preparative HPLC (
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WASH
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Type
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WASH
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Details
|
eluting with a gradient from 18.8 to 40.9% MeCN/H2O containing 0.1% TFA over 1-6 min at 60 mL/min
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|
Duration
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3.5 (± 2.5) min
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WASH
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Type
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WASH
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Details
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The product eluted at 5.25 minutes
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Duration
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5.25 min
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Outcomes
Product
Details
Reaction Time |
5 min |
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Name
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Type
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Smiles
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C(#N)C1=CC(=NC(=C1)C(F)(F)F)C(=O)O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
